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Compound of Interest

Compound Name:
Ethyl 5-(chloromethyl)isoxazole-3-

carboxylate

Cat. No.: B1283308 Get Quote

Technical Support Center: Ethyl 5-
(chloromethyl)isoxazole-3-carboxylate
Important Notice: Following a comprehensive search, a detailed Material Safety Data Sheet

(MSDS) specifically for Ethyl 5-(chloromethyl)isoxazole-3-carboxylate (CAS No. 3209-40-3)

could not be located. The information provided below is based on general chemical safety

principles and data for structurally similar compounds. This guide should be used for

preliminary informational purposes only. It is imperative for all researchers, scientists, and drug

development professionals to conduct a thorough, substance-specific risk assessment and

consult with their institution's Environmental Health and Safety (EHS) department before

handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ethyl 5-(chloromethyl)isoxazole-3-
carboxylate?

A1: While a specific hazard profile is not available, based on its chemical structure, Ethyl 5-
(chloromethyl)isoxazole-3-carboxylate is anticipated to be an irritant. Compounds with

similar functional groups can cause skin, eye, and respiratory tract irritation. Due to the

presence of a chloromethyl group, it may also act as a lachrymator and have alkylating

properties, which warrants careful handling to avoid exposure.
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Q2: What personal protective equipment (PPE) should I wear when working with this

compound?

A2: Given the lack of specific data, a cautious approach is necessary. The following PPE is

recommended as a minimum standard:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Glove integrity should

be checked before each use.

Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of

splashes, a chemical-resistant apron or suit is recommended.

Respiratory Protection: Work should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood. If engineering controls are not sufficient, a NIOSH-

approved respirator appropriate for organic vapors should be used.

Q3: How should I properly store Ethyl 5-(chloromethyl)isoxazole-3-carboxylate?

A3: It is recommended to store the compound in a tightly sealed container in a cool, dry, and

well-ventilated area. It should be stored away from incompatible materials such as strong

oxidizing agents, acids, and bases. The recommended storage temperature is between 2-8°C.

Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate action is crucial to minimize potential harm.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.

Q5: How should I handle a small spill of this compound?
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A5: For a small spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb the

spill with an inert, non-combustible material such as sand, vermiculite, or diatomaceous earth.

Collect the absorbed material into a suitable container for disposal. Clean the spill area

thoroughly with a suitable solvent, followed by soap and water.

Q6: What are the known incompatibilities for this chemical?

A6: While specific incompatibility data is not available, it is prudent to avoid contact with strong

oxidizing agents, strong acids, and strong bases, as these can lead to vigorous and potentially

hazardous reactions.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Eye, skin, or respiratory

irritation during handling.

Inadequate ventilation or

improper PPE.

Immediately move to an area

with fresh air. If symptoms

persist, seek medical attention.

Review and enhance

ventilation (use a fume hood)

and ensure correct PPE is

being used.

The compound has changed

color or consistency.

Potential degradation or

contamination.

Do not use the compound.

Dispose of it according to

institutional and local

regulations. Review storage

conditions to ensure they are

appropriate.

A reaction involving this

compound is more vigorous

than expected.

Potential incompatibility with

other reagents or improper

reaction conditions (e.g.,

temperature).

If safe to do so, cool the

reaction vessel. Be prepared

for a potential runaway

reaction. In the future, conduct

a thorough literature search for

similar reactions and consider

running small-scale trials to

establish safe reaction

parameters.
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Physical and Chemical Properties
Property Value Reference

CAS Number 3209-40-3

Molecular Formula C₇H₈ClNO₃

Molecular Weight 189.6 g/mol

Boiling Point (Predicted) 312.4 ± 32.0 °C

Density (Predicted) 1.285 ± 0.06 g/cm³

Appearance
Light yellow to yellow Solid-

Liquid Mixture

Storage Temperature 2-8°C

Experimental Workflows and Logical Relationships
The following diagrams illustrate key safety and handling workflows.

Risk Assessment Control Measures

Hazard Identification
(Irritant, Potential Alkylating Agent)

Exposure Assessment
(Inhalation, Dermal, Ocular)

 informs Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

 supplemented by Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

 reinforced by

Click to download full resolution via product page

Caption: Logical relationship for managing chemical hazards.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material

Clean Spill Area

Dispose of Waste
(Follow institutional guidelines)

Spill Response Complete

Click to download full resolution via product page

To cite this document: BenchChem. [Handling and safety precautions for Ethyl 5-
(chloromethyl)isoxazole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283308#handling-and-safety-precautions-for-ethyl-
5-chloromethyl-isoxazole-3-carboxylate]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1283308?utm_src=pdf-body-img
https://www.benchchem.com/product/b1283308#handling-and-safety-precautions-for-ethyl-5-chloromethyl-isoxazole-3-carboxylate
https://www.benchchem.com/product/b1283308#handling-and-safety-precautions-for-ethyl-5-chloromethyl-isoxazole-3-carboxylate
https://www.benchchem.com/product/b1283308#handling-and-safety-precautions-for-ethyl-5-chloromethyl-isoxazole-3-carboxylate
https://www.benchchem.com/product/b1283308#handling-and-safety-precautions-for-ethyl-5-chloromethyl-isoxazole-3-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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